Cas no 1286265-06-2 (Methyl 2-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride)

• Product Name: Methyl 2-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride
• CAS No: 1286265-06-2
• MF: C₁₄H₁₉ClN₂O₃
• MW: 298.765262842178
• CID: 4788198
• Update Time: 2025-06-10

Methyl 2-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride

• Inchi： 1S/C14H18N2O3.ClH/c1-19-14(18)12-5-3-2-4-11(12)13(17)16-8-6-10(15)7-9-16;/h2-5,10H,6-9,15H2,1H3;1H
• InChI Key： XKLAYNXPVZRVKA-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1C(=O)OC)N1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on Methyl 2-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride

Comprehensive Overview of Methyl 2-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride (CAS No. 1286265-06-2)

Methyl 2-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride (CAS No. 1286265-06-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and benzoate structural motifs, is widely studied for its potential applications in drug development and medicinal chemistry. The presence of both amino and ester functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for Methyl 2-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride has increased due to its relevance in targeting central nervous system (CNS) disorders. Researchers are particularly interested in its potential as a pharmacophore for designing novel therapeutics. The compound's CAS No. 1286265-06-2 is frequently searched in academic databases, reflecting its growing importance in drug discovery and biochemical assays.

One of the key reasons for the compound's popularity is its role in the development of small-molecule inhibitors. These inhibitors are critical in modulating enzyme activity and receptor binding, which are essential processes in treating diseases like neurodegenerative disorders and metabolic syndromes. The 4-aminopiperidine moiety, in particular, is known for its ability to enhance bioavailability and blood-brain barrier penetration, making it a valuable component in CNS-targeted drugs.

From a synthetic chemistry perspective, Methyl 2-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride is often utilized as a building block for more complex structures. Its hydrochloride salt form improves solubility, which is advantageous for in vitro and in vivo studies. Researchers frequently explore its reactivity in amide coupling and ester hydrolysis reactions, which are fundamental in organic synthesis.

The compound's CAS No. 1286265-06-2 is also associated with advancements in high-throughput screening (HTS) technologies. As the pharmaceutical industry shifts toward precision medicine, compounds like this are increasingly screened for their potential to interact with biological targets. This aligns with the broader trend of personalized therapy, where small-molecule drugs are tailored to individual patient needs.

Another area of interest is the compound's potential in cancer research. While not a therapeutic agent itself, Methyl 2-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride serves as a precursor for molecules that may inhibit kinase activity or modulate cell signaling pathways. Its structural features make it a candidate for developing targeted therapies, which are a major focus in oncology research.

In summary, Methyl 2-(4-aminopiperidine-1-carbonyl)benzoate hydrochloride (CAS No. 1286265-06-2) is a multifaceted compound with significant applications in pharmaceutical research and drug development. Its unique chemical properties and versatility make it a valuable tool for scientists exploring new therapeutic avenues. As the demand for innovative drugs continues to rise, this compound is likely to remain a key player in the field of medicinal chemistry.